Cas no 78259-50-4 (Gibberellin A95)

Gibberellin A95 Properties

Names and Identifiers

• Gibberellin A95
• ent-13-hydroxy-20-norgibberell-1,16-diene-7,19-dioic acid 19,10-lactone
• AC1L7M41
• NSC224287
• 78259-50-4
• 5-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadec-13-ene-9-carboxylic acid
• DTXSID90310286
• 5-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.1^{5,8}.0^{1,10}.0^{2,8}]heptadec-13-ene-9-carboxylic acid
• NSC-224287
• CHEBI:175223
• GA95
• 5-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo(9.3.2.1^(5,8).0^(1,10).0^(2,8))heptadec-13-ene-9-carboxylic acid
• 5-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo(9.3.2.15,8.01,10.02,8)heptadec-13-ene-9-carboxylic acid
• +Expand

• InChIKey： UXLXLQYIDWLPKX-UHFFFAOYSA-N
• Inchi： 1S/C19H22O5/c1-10-8-17-9-18(10,23)7-4-11(17)19-6-3-5-16(2,15(22)24-19)13(19)12(17)14(20)21/h3,6,11-13,23H,1,4-5,7-9H2,2H3,(H,20,21)
• SMILES： O1C(C2(C([H])([H])[H])C([H])([H])C([H])=C([H])C31C2([H])C([H])(C(=O)O[H])C12C([H])([H])C(=C([H])[H])C(C([H])([H])C([H])([H])C13[H])(C2([H])[H])O[H])=O

Computed Properties

• Exact Mass: 330.14700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 330.14672380g/mol
• Heavy Atom Count: 24
• Complexity: 740
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 83.8

Experimental Properties

• LogP: 2.05630
• PSA: 83.83000
• Refractive Index: 1.639
• Boiling Point: 573.8±50.0 °C at 760 mmHg
• Melting Point: >237°C (dec.)
• Vapor Pressure: 0.0±3.6 mmHg at 25°C
• Flash Point: 211.3±23.6 °C
• Solubility: DMSO (Slightly), Ethanol (Slightly), Methanol (Slightly)
• Density: 1.4±0.1 g/cm3